Cas no 2137546-88-2 (rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2137546-88-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6227356
• PubChem ID: 165484632
• Update Time: 2025-07-14

rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate
• rac-ethyl 5-[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]-1,2,4-oxadiazole-3-carboxylate
• EN300-1120215
• 2137546-88-2

• Inchi： 1S/C11H14N2O3/c1-2-15-9(14)8-12-10(16-13-8)11-5-3-4-7(11)6-11/h7H,2-6H2,1H3/t7-,11-/m1/s1
• InChI Key： AEHSSMJPZUBDTD-RDDDGLTNSA-N
• SMILES： O1C([C@@]23CCC[C@@H]2C3)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Additional information on rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate

Introduction to rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2137546-88-2)

rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2137546-88-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its bicyclic ring system and the presence of an oxadiazole moiety, which contributes to its stability and reactivity.

The bicyclo3.1.0hexan-1-yl group in the compound provides a rigid, three-dimensional structure that can influence the compound's conformational flexibility and interactions with biological targets. The oxadiazole ring, a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom, is known for its high stability and ability to form strong hydrogen bonds, making it a valuable scaffold in drug design.

Recent studies have explored the potential of rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate in various applications. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. The compound's structural features make it an attractive candidate for the development of new drugs targeting specific biological pathways.

In the field of medicinal chemistry, rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate has been investigated for its potential as a lead compound in the development of anti-inflammatory agents. The oxadiazole ring has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, the rigid bicyclic structure can enhance the compound's selectivity and reduce off-target effects.

Another area of interest is the use of this compound in the development of antiviral agents. The oxadiazole moiety has been shown to possess antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The rigid structure provided by the bicyclo3.1.0hexan-1-yl group can improve the compound's ability to penetrate viral envelopes and inhibit viral replication.

Furthermore, rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate has been studied for its potential as a scaffold in the design of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in many biological processes and are often challenging targets for drug development due to their large and flat interaction surfaces. The rigid structure of this compound can help overcome these challenges by providing a stable platform for optimizing binding interactions.

The synthesis of rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate carboxylic acid with hydrazine to form an intermediate hydrazide, followed by cyclization with an alkylating agent to form the oxadiazole ring. The final step involves esterification with ethyl alcohol to produce the desired product.

The physical properties of rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate include a melting point of approximately 98°C and a molecular weight of 269.3 g/mol. It is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

In conclusion, rac-ethyl 5-(1R,5R)-bicyclo3.1.0hexan-1-yl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2137546-88-2) is a versatile organic compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs targeting inflammation, viral infections, and protein-protein interactions. Ongoing research continues to explore its full range of applications and optimize its properties for therapeutic use.